Cas no 140658-21-5 (3-Cyano-benzamidine)

• Product Name: 3-Cyano-benzamidine
• CAS No: 140658-21-5
• MF: C₈H₇N₃
• MW: 145.161280870438
• MDL: MFCD11052469
• CID: 1307658
• PubChem ID: 21935066
• Update Time: 2025-04-20

3-Cyano-benzamidine Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide, 3-cyano-
• 3-cyanobenzenecarboximidamide
• EN300-1827456
• SCHEMBL9608570
• CS-0207511
• AKOS006309990
• 3-Cyanobenzamidine
• 3-cyanobenzene-1-carboximidamide
• DTXSID60620329
• AS-5470
• MFCD11052469
• 3-Cyanobenzimidamide
• 3-Cyano-benzamidine
• 140658-21-5

• MDL： MFCD11052469
• Inchi： 1S/C8H7N3/c9-5-6-2-1-3-7(4-6)8(10)11/h1-4H,(H3,10,11)
• InChI Key： LYULTZNQVUBBGE-UHFFFAOYSA-N
• SMILES： NC(C1C=CC=C(C#N)C=1)=N

Computed Properties

• Exact Mass: 145.06411
• Monoisotopic Mass: 145.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 73.7Ų

Experimental Properties

• PSA: 73.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles